5-bromo-N-[4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-yl]-3-methyl-1-benzofuran-2-carboxamide

• Molecular Formula: C20H16BrN3O4
• Molecular Weight: 442.3 g/mol
• IUPAC Name: 5-bromo-N-[4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-yl]-3-methyl-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C20H16BrN3O4/c1-3-26-14-7-4-12(5-8-14)17-19(24-28-23-17)22-20(25)18-11(2)15-10-13(21)6-9-16(15)27-18/h4-10H,3H2,1-2H3,(H,22,24,25)
• InChI Key: KJKOCZVJGFRQTJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NON=C2NC(=O)C3=C(C4=C(O3)C=CC(=C4)Br)C

Description

The compound 5-bromo-N-[4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-yl]-3-methyl-1-benzofuran-2-carboxamide features a benzofuran core substituted with a bromine atom at position 5 and a methyl group at position 3. The carboxamide group at position 2 links to a 1,2,5-oxadiazole (furazan) ring, which is further substituted at position 4 with a 4-ethoxyphenyl moiety. The bromine atom likely enhances lipophilicity and influences electronic interactions, while the ethoxyphenyl group may improve pharmacokinetic properties such as metabolic stability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-bromo-N-[4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-yl]-3-methyl-1-benzofuran-2-carboxamide typically involves multiple steps, starting from commercially available raw materials. The key steps include:

Formation of the Benzofuran Core: This can be achieved through cyclization reactions involving appropriate precursors.

Introduction of the Oxadiazole Ring: This step often involves the reaction of hydrazides with carboxylic acids or their derivatives under dehydrating conditions.

Bromination and Substitution:

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

5-bromo-N-[4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-yl]-3-methyl-1-benzofuran-2-carboxamide can undergo various chemical reactions, including:

Oxidation: This can lead to the formation of oxidized derivatives, which may have different biological activities.

Reduction: Reduction reactions can be used to modify the functional groups present in the compound.

Substitution: Electrophilic and nucleophilic substitution reactions can be employed to introduce or replace functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are often used.

Substitution: Reagents like halogens (Br2, Cl2) and nucleophiles (amines, thiols) are commonly employed.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while substitution reactions can produce a variety of substituted derivatives.

Scientific Research Applications

Medicinal Chemistry

This compound exhibits promising biological activities, primarily due to its unique chemical structure that allows for interactions with biological targets.

Antimicrobial Activity

Research has indicated that derivatives of benzofuran compounds, including 5-bromo-N-[4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-yl]-3-methyl-1-benzofuran-2-carboxamide, possess antimicrobial properties. Such compounds can inhibit bacterial growth and may serve as lead compounds for developing new antibiotics .

Antioxidant Properties

Studies have shown that related benzofuran derivatives function as antioxidants. The presence of the oxadiazole ring enhances the electron-donating ability of the molecule, contributing to its capacity to scavenge free radicals . This property is crucial in developing therapeutic agents aimed at combating oxidative stress-related diseases.

Anti-inflammatory Effects

The compound's structural features suggest potential anti-inflammatory properties. Compounds with similar structures have been observed to reduce inflammation in various biological models . This makes it a candidate for further exploration in drug development targeting inflammatory diseases.

Material Science

The unique properties of 5-bromo-N-[4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-yl]-3-methyl-1-benzofuran-2-carboxamide also lend themselves to applications in material science.

Fluorescent Sensors

Benzofuran derivatives are known for their fluorescent properties. The incorporation of the oxadiazole moiety can enhance fluorescence efficiency, making this compound suitable for use in sensor technology for detecting environmental pollutants or biological markers .

Polymer Additives

Due to its antioxidant capabilities, this compound can be used as an additive in polymers to improve their stability and longevity by preventing oxidative degradation .

Agricultural Chemistry

In agricultural applications, compounds similar to 5-bromo-N-[4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-yl]-3-methyl-1-benzofuran-2-carboxamide may serve as effective agrochemicals.

Pesticides and Herbicides

The biological activity of this compound suggests potential use as a pesticide or herbicide. Its ability to disrupt microbial processes could be harnessed to develop environmentally friendly agricultural chemicals that protect crops from pests and diseases while minimizing ecological impact .

Case Studies and Research Findings

Study	Findings
Oter et al., 2007	Identified antioxidant and antimicrobial properties in benzofuran derivatives .
Habermann et al., 1999	Discussed the use of benzofuran compounds in agricultural chemistry as pesticides .
Karunakar et al., 2013	Demonstrated the structural stability and potential therapeutic applications of similar compounds in medicinal chemistry .

Mechanism of Action

The mechanism of action of 5-bromo-N-[4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-yl]-3-methyl-1-benzofuran-2-carboxamide involves its interaction with specific molecular targets. These may include enzymes, receptors, or other proteins. The compound’s effects are mediated through pathways that involve binding to these targets, leading to changes in their activity or function.

Comparison with Similar Compounds

Table 1: Comparison of Structural Analogues

Compound Name	Benzofuran Substituents	Oxadiazole/Amide Substituents	Molecular Weight (g/mol)	Notable Properties/Activities	Reference
Target Compound	5-Bromo, 3-Methyl	4-(4-Ethoxyphenyl)-1,2,5-oxadiazole	~442 (calculated)	High lipophilicity, potential bioactivity
5-Bromo-N-(4-ethyl-1,2,5-oxadiazol-3-yl)-3-methyl-1-benzofuran-2-carboxamide	5-Bromo, 3-Methyl	4-Ethyl-1,2,5-oxadiazole	349.9	Screening compound (ChemDiv)
5-Fluoro-3-methyl-N-(4-methyl-1,2,5-oxadiazol-3-yl)-1-benzofuran-2-carboxamide	5-Fluoro, 3-Methyl	4-Methyl-1,2,5-oxadiazole	293.3	Improved solubility vs. bromo analogue
5-Ethoxy-3-methyl-N-(2-methylbutan-2-yl)-1-benzofuran-2-carboxamide	5-Ethoxy, 3-Methyl	2-Methylbutan-2-ylamide	289.3	Altered pharmacokinetic profile
5-Bromo-3-(4-fluorophenylsulfonyl)-2-methyl-1-benzofuran	5-Bromo, 3-Methyl	4-Fluorophenylsulfonyl	381.2	Antifungal/antitumor activity

Key Observations

The 4-ethoxyphenyl group on the oxadiazole (target) adds steric bulk and aromaticity, which may improve binding to hydrophobic protein pockets compared to smaller alkyl groups (e.g., ethyl or methyl) .

Biological Implications :

• The sulfonyl group in ’s compound introduces strong electron-withdrawing effects, contrasting with the carboxamide linkage in the target compound. This difference could alter hydrogen-bonding interactions with biological targets .
• Compounds with cyclopropyl or fluorophenyl substituents (e.g., ) demonstrate optimized pharmacokinetic profiles in related studies, suggesting that similar modifications to the target compound could enhance metabolic stability .

Synthetic Accessibility :

• The ethyl-substituted oxadiazole () is synthetically simpler than the ethoxyphenyl variant, which requires additional steps to introduce the aromatic ether group .

Therapeutic Context

The oxadiazole ring, a bioisostere for carboxylic acids, may enhance target engagement in enzyme inhibition or receptor modulation .

Biological Activity

The compound 5-bromo-N-[4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-yl]-3-methyl-1-benzofuran-2-carboxamide , also known as D269-1117, is a member of the oxadiazole family, which has garnered attention for its diverse biological activities. This article explores the biological activity of this compound, focusing on its potential therapeutic applications based on recent research findings.

The molecular structure of D269-1117 is characterized by the following properties:

Property	Value
Molecular Formula	C$_{20}$H$_{16}$BrN$_{3}$O$_{4}$
Molecular Weight	442.27 g/mol
LogP (Partition Coefficient)	5.798
Water Solubility (LogS)	-5.58
Polar Surface Area	75.736 Ų
Hydrogen Bond Acceptors	7
Hydrogen Bond Donors	1

These properties suggest that the compound may exhibit significant lipophilicity, which can influence its bioavailability and interaction with biological targets.

Anticancer Properties

Research indicates that compounds containing the 1,2,4-oxadiazole moiety often display anticancer activity. A study highlighted that derivatives of oxadiazoles have shown promising results against various cancer cell lines, including human colon adenocarcinoma and breast cancer models. Specifically, D269-1117 has been included in screening libraries for its potential as an anticancer agent due to its structural characteristics that may inhibit tumor growth through various mechanisms, such as apoptosis induction and cell cycle arrest .

Antimicrobial Activity

The oxadiazole derivatives have also been reported to possess antimicrobial properties. Studies suggest that modifications in the structure can enhance antibacterial and antifungal activities. For instance, oxadiazole compounds have demonstrated effectiveness against both Gram-positive and Gram-negative bacteria, as well as certain fungal strains . The presence of ethoxyphenyl groups in D269-1117 may contribute to its enhanced interaction with microbial targets.

The biological mechanisms through which D269-1117 exerts its effects may include:

• Inhibition of Enzymatic Activity : Compounds like D269-1117 can inhibit key enzymes involved in cancer cell proliferation and microbial survival.
• Induction of Apoptosis : The compound may trigger programmed cell death in cancer cells through various signaling pathways.
• Disruption of Cell Membranes : Antimicrobial activity could be attributed to the disruption of bacterial cell membranes, leading to cell lysis.

Case Studies

Several studies have investigated the biological activity of compounds similar to D269-1117:

• Study on Anticancer Activity : A derivative with a similar oxadiazole structure was shown to have an IC$_{50}$ value of approximately 92.4 µM against a panel of cancer cell lines, indicating moderate activity .
• Antimicrobial Screening : In vitro assays demonstrated that oxadiazole derivatives exhibited significant antibacterial activity against pathogens like E. coli and S. aureus, supporting the hypothesis that structural modifications enhance efficacy .